382-52-5

6alpha-Methyl-9alpha-fluoroprednisolone

In Stock

• CAS RN:
• 382-52-5

• Formula:
• C22H29FO5

• InChI:
• InChI=1S/C22H29FO5/c1-12-8-16-14-5-7-21(28,18(27)11-24)20(14,3)10-17(26)22(16,23)19(2)6-4-13(25)9-15(12)19/h4,6,9,12,14,16-17,24,26,28H,5,7-8,10-11H2,1-3H3/t12-,14-,16-,17-,19-,20-,21-,22-/m0/s1

• InChIKey:
• AWFOJLJWZNBTBX-MJWISQFFSA-N

• 9alpha-Fluoro-11beta,17alpha,21-trihydroxy-6alpha-methylpregna-1,4-diene-3,20-dione is a 21-hydroxy steroid.

Dexnorgestrel acetime

In Stock

• CAS RN:
• 107382-52-5

• Formula:
• C23H31NO3

• InChI:
• InChI=1S/C23H31NO3/c1-4-22-12-10-19-18-9-7-17(24-26)14-16(18)6-8-20(19)21(22)11-13-23(22,5-2)27-15(3)25/h2,14,18-21,26H,4,6-13H2,1,3H3/b24-17+/t18-,19+,20+,21-,22-,23-/m0/s1

• InChIKey:
• KIQQMECNKUGGKA-NMYWJIRASA-N

• Norgestimate is a steroid ester, a ketoxime and a terminal acetylenic compound. It has a role as a contraceptive drug, a progestin and a synthetic oral contraceptive.
  Norgestimate was first described in the literature in 1977. It was developed by Ortho Pharmaceutical Corporation as part of an effort to develop new hormonal contraceptives with reduced adverse effects. It is commonly formulated with [ethinylestradiol] as a combined oral contraceptive that can also be used to treat moderate acne vulgaris. Norgestimate was granted FDA approval on 29 December 1989.

Methyl 2-amino-2-(3,5-difluorophenyl)-3,3,3-trifluoropropanoate

Usually In Stock

• CAS RN:
• 2248382-52-5

• Formula:
• C10H8F5NO2

• InChI:
• InChI=1S/C10H8F5NO2/c1-18-8(17)9(16,10(13,14)15)5-2-6(11)4-7(12)3-5/h2-4H,16H2,1H3

• InChIKey:
• WBXBKDGCYWOWQK-UHFFFAOYSA-N

• Methyl 2-amino-2-(3,5-difluorophenyl)-3,3,3-trifluoropropanoate is a useful research compound. Its molecular formula is C10H8F5NO2 and its molecular weight is 269.171. The purity is usually 95%.